Cas no 1105205-07-9 (2-(4-fluorophenyl)-N-{[5-(furan-2-yl)-1,2-oxazol-3-yl]methyl}acetamide)
2-(4-fluorophenyl)-N-{[5-(furan-2-yl)-1,2-oxazol-3-yl]methyl}acetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-fluorophenyl)-N-{[5-(furan-2-yl)-1,2-oxazol-3-yl]methyl}acetamide
- 2-(4-fluorophenyl)-N-[[5-(furan-2-yl)-1,2-oxazol-3-yl]methyl]acetamide
- AKOS024652045
- 2-(4-fluorophenyl)-N-((5-(furan-2-yl)isoxazol-3-yl)methyl)acetamide
- 1105205-07-9
- F2493-1619
-
- Inchi: 1S/C16H13FN2O3/c17-12-5-3-11(4-6-12)8-16(20)18-10-13-9-15(22-19-13)14-2-1-7-21-14/h1-7,9H,8,10H2,(H,18,20)
- InChI Key: NBEXWSIJOGNQSE-UHFFFAOYSA-N
- SMILES: C(NCC1C=C(C2=CC=CO2)ON=1)(=O)CC1=CC=C(F)C=C1
Computed Properties
- Exact Mass: 300.09102044g/mol
- Monoisotopic Mass: 300.09102044g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 5
- Complexity: 374
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 68.3Ų
2-(4-fluorophenyl)-N-{[5-(furan-2-yl)-1,2-oxazol-3-yl]methyl}acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2493-1619-2μmol |
2-(4-fluorophenyl)-N-{[5-(furan-2-yl)-1,2-oxazol-3-yl]methyl}acetamide |
1105205-07-9 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2493-1619-5μmol |
2-(4-fluorophenyl)-N-{[5-(furan-2-yl)-1,2-oxazol-3-yl]methyl}acetamide |
1105205-07-9 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2493-1619-10μmol |
2-(4-fluorophenyl)-N-{[5-(furan-2-yl)-1,2-oxazol-3-yl]methyl}acetamide |
1105205-07-9 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2493-1619-20μmol |
2-(4-fluorophenyl)-N-{[5-(furan-2-yl)-1,2-oxazol-3-yl]methyl}acetamide |
1105205-07-9 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2493-1619-1mg |
2-(4-fluorophenyl)-N-{[5-(furan-2-yl)-1,2-oxazol-3-yl]methyl}acetamide |
1105205-07-9 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2493-1619-2mg |
2-(4-fluorophenyl)-N-{[5-(furan-2-yl)-1,2-oxazol-3-yl]methyl}acetamide |
1105205-07-9 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2493-1619-3mg |
2-(4-fluorophenyl)-N-{[5-(furan-2-yl)-1,2-oxazol-3-yl]methyl}acetamide |
1105205-07-9 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2493-1619-4mg |
2-(4-fluorophenyl)-N-{[5-(furan-2-yl)-1,2-oxazol-3-yl]methyl}acetamide |
1105205-07-9 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2493-1619-5mg |
2-(4-fluorophenyl)-N-{[5-(furan-2-yl)-1,2-oxazol-3-yl]methyl}acetamide |
1105205-07-9 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2493-1619-10mg |
2-(4-fluorophenyl)-N-{[5-(furan-2-yl)-1,2-oxazol-3-yl]methyl}acetamide |
1105205-07-9 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
2-(4-fluorophenyl)-N-{[5-(furan-2-yl)-1,2-oxazol-3-yl]methyl}acetamide Related Literature
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
Additional information on 2-(4-fluorophenyl)-N-{[5-(furan-2-yl)-1,2-oxazol-3-yl]methyl}acetamide
Introduction to 2-(4-Fluorophenyl)-N-{[5-(Furan-2-yl)-1,2-Oxazol-3-yl]methyl}Acetamide
The compound 2-(4-fluorophenyl)-N-{[5-(furan-2-yl)-1,2-oxazol-3-yl]methyl}acetamide, with CAS No. 1105205-07-9, is a structurally complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique combination of functional groups and heterocyclic systems, which contribute to its potential as a therapeutic agent. The molecule incorporates a fluorophenyl group, a furan moiety, and a 1,2-oxazole ring system, all of which are known for their diverse biological activities.
Recent studies have highlighted the importance of heterocyclic compounds in drug discovery. The presence of the oxazole ring in this compound is particularly interesting due to its role in enhancing the molecule's stability and bioavailability. Oxazole derivatives are known to exhibit a wide range of biological activities, including anti-inflammatory, antitumor, and antimicrobial properties. The integration of the furan group further enhances the compound's potential for interacting with various biological targets.
The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques. The construction of the oxazole ring is typically achieved through cyclization reactions involving appropriate precursors. The introduction of the fluorophenyl group and the furan moiety requires precise control over reaction conditions to ensure high yields and purity. These synthetic strategies are optimized to minimize side reactions and maximize the formation of the desired product.
In terms of biological activity, this compound has been studied for its potential as an anticancer agent. Recent research has demonstrated that it exhibits selective cytotoxicity against various cancer cell lines, suggesting its ability to inhibit key pathways involved in tumor growth and metastasis. The mechanism of action appears to involve modulation of signaling pathways such as MAPK/ERK and PI3K/AKT, which are critical for cancer cell proliferation and survival.
Beyond its anticancer properties, this compound has also shown promise in anti-inflammatory applications. In vitro assays have revealed its ability to inhibit pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key players in chronic inflammatory diseases. This dual functionality underscores the versatility of this compound as a potential lead molecule for drug development.
The structural features of this compound also make it an attractive candidate for further modification and optimization. Researchers are currently exploring analogs with variations in substituent patterns and functional groups to enhance potency and selectivity. These efforts are supported by computational modeling techniques that predict binding affinities and optimize molecular interactions with target proteins.
In conclusion, 2-(4-fluorophenyl)-N-{[5-(furan-2-yl)-1,2-Oxazol-3-yl]methyl}acetamide represents a compelling example of how modern medicinal chemistry can leverage the unique properties of heterocyclic compounds to develop novel therapeutic agents. With its diverse biological activities and promising preclinical results, this compound holds significant potential for advancing into clinical trials and eventual therapeutic applications.
1105205-07-9 (2-(4-fluorophenyl)-N-{[5-(furan-2-yl)-1,2-oxazol-3-yl]methyl}acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)